FM-476
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Overview
Description
FM-476 is a negative control for FM-381.
Scientific Research Applications
Urban Hyperspectral Imaging
The application of forward modeling (FM) techniques in hyperspectral imaging has been investigated for urban scenarios. This includes the study of atmospheric and illumination conditions in urban environments, utilizing hyperspectral data sets like those acquired over Viareggio, Italy. The research confirms the effectiveness of FM in target detection in complex urban settings (Acito, Corsini, Diani, Matteoli, Riccobono & Rossi, 2015).Adhesive Bond Strength Evaluation
FM-476's applications extend to assessing bond strength in Aluminum-FM-47-Aluminum adhesive bond systems. Ultrasonic evaluation has been used to detect variations in bond strength due to surface preparation, demonstrating the utility of this compound in material science (Meyer & Rose, 1976).Functional and Structural MR Image Analysis
In the field of neuroimaging, FM techniques have played a significant role. The development of methodologies for the analysis of both structural and functional magnetic resonance imaging data, such as those by the Oxford Centre for Functional MRI of the Brain (FMRIB), has been pivotal (Smith, Jenkinson, Woolrich, Beckmann, Behrens, Johansen-Berg, Bannister, De Luca, Drobnjak, Flitney, Niazy, Saunders, Vickers, Zhang, Stefano, Brady & Matthews, 2004).Reliability of Functional Magnetic Resonance Imaging
This compound's relevance is also evident in evaluating the reliability of functional magnetic resonance imaging (fMRI) results. This encompasses examining factors influencing data quality and reviewing literature to gauge the consensus on fMRI reliability (Bennett & Miller, 2010).Ground-Penetrating Radar for Mine Detection
The factorization method (FM) has been applied in ground-penetrating radar, particularly for detecting antipersonnel mines. This application is aimed at future handheld demining systems, illustrating this compound's potential in humanitarian applications (Fischer, Herschlein, Younis & Wiesbeck, 2007).Brain MR Image Segmentation
In medical imaging, specifically for brain magnetic resonance (MR) images, the finite mixture (FM) model has been employed. This involves using a hidden Markov random field (HMRF) model to improve the accuracy and robustness of brain MR image segmentation (Zhang, Brady & Smith, 2001).Gas Chromatography-Mass Spectrometry
This compound finds application in gas chromatography-mass spectrometry, specifically in flow modulation (FM). This research focuses on performing satisfactory flow modulation using reduced gas flows, demonstrating FM's importance in analytical chemistry (Franchina, Maimone, Tranchida & Mondello, 2016).Microwave Imaging
The factorization method (FM) is also used in microwave imaging. This application focuses on real-time imaging, showing FM's versatility across different imaging technologies (Park, 2020).Facility Management Digitization
In facility management, digital technology (DT) applications, including FM technologies, have been reviewed. This research covers the development of various DTs like building information modelling (BIM) and geographic information systems (GIS) in facility management (Wong, Ge & He, 2018).
properties
Molecular Formula |
C25H26N6O2 |
---|---|
Molecular Weight |
442.52 |
IUPAC Name |
(E)-2-Cyano-3-[5-(1-cyclohexyl-1,6-dihydro-6-methyl-1,3,5,6-tetraaza-as-indacen-2-yl)-furan-2-yl]-N,N-dimethyl-acrylamide |
InChI |
InChI=1S/C25H26N6O2/c1-29(2)25(32)16(14-26)13-18-9-10-21(33-18)24-28-20-15-27-23-19(11-12-30(23)3)22(20)31(24)17-7-5-4-6-8-17/h9-13,15,17H,4-8H2,1-3H3/b16-13+ |
InChI Key |
RPIGHLXKDWUGDT-DTQAZKPQSA-N |
SMILES |
O=C(N(C)C)/C(C#N)=C/C1=CC=C(C2=NC3=CN=C4N(C)C=CC4=C3N2C5CCCCC5)O1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FM476; FM 476; FM-476 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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